Cas no 569337-39-9 (5-(Benzyloxy)-3-bromo-1H-indole)

• Product Name: 5-(Benzyloxy)-3-bromo-1H-indole
• CAS No: 569337-39-9
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 946166
• PubChem ID: 12094941
• Update Time: 2025-04-19

5-(Benzyloxy)-3-bromo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-3-bromo-1H-indole
• 3-bromo-5-benzyloxyindole
• 3-bromo-5-phenylmethoxy-1H-indole
• 1H-Indole, 3-bromo-5-(phenylmethoxy)-
• MFCD11110952
• 569337-39-9
• RGXOJKXWRRGKJN-UHFFFAOYSA-N
• EN300-1275501
• DTXSID20477452
• SCHEMBL6081390
• CS-0270093
• DB-072221

• MDL： MFCD11110952
• Inchi： 1S/C15H12BrNO/c16-14-9-17-15-7-6-12(8-13(14)15)18-10-11-4-2-1-3-5-11/h1-9,17H,10H2
• InChI Key： RGXOJKXWRRGKJN-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(=CC=21)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.01000
• Monoisotopic Mass: 301.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 459.023°C at 760 mmHg
• Flash Point: 231.409°C
• Refractive Index: 1.689
• PSA: 25.02000
• LogP: 4.50940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles